Cas no 5589-41-3 (Dihydrowithaferin A)

• Product Name: Dihydrowithaferin A
• CAS No: 5589-41-3
• Molecular Formula: C₂₈H₄₀O₆
• Molecular Weight: 472.6136
• CID: 944658
• PubChem ID: 418033

Dihydrowithaferin A Properties

Names and Identifiers

• 4,27-dihydroxy-5,6:22,26-diepoxyergost-24-ene-1,26-dione
• Withaferin A, dihydro-
• Dihydrowithaferin A
• 2,3-Dihydrowithaferin-A
• NSC97867
• NSC328417
• NSC-328417
• 6-hydroxy-15-[1-[5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-3-one
• FT-0775740
• DihydrowithaferinA
• 5589-41-3
• NSC-97867
• DTXSID10329178
• 2,3-Dihydrowithaferin A
• 5,6-Epoxy-4,27-dihydroxy-1-oxowitha-2,24-dienolide; (4β,5β,6β)-form, 2,3-Dihydro
• 6-hydroxy-15-{1-[5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl}-2,16-dimethyl-8-oxapentacyclo[9.7.0.0(2),?.0?,?.0(1)(2),(1)?]octadecan-3-one
• DA-72778

• InChIKey： YRXCLNDPESBJHL-UHFFFAOYSA-N
• Inchi： 1S/C28H40O6/c1-14-11-21(33-25(32)17(14)13-29)15(2)18-5-6-19-16-12-24-28(34-24)23(31)8-7-22(30)27(28,4)20(16)9-10-26(18,19)3/h15-16,18-21,23-24,29,31H,5-13H2,1-4H3
• SMILES： O1C2([H])C([H])([H])C3([H])C4([H])C([H])([H])C([H])([H])C([H])(C([H])(C([H])([H])[H])C5([H])C([H])([H])C(C([H])([H])[H])=C(C([H])([H])O[H])C(=O)O5)C4(C([H])([H])[H])C([H])([H])C([H])([H])C3([H])C3(C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])(C132)O[H])=O

Computed Properties

• Exact Mass: 472.282489g/mol
• Surface Charge: 0
• XLogP3: 3.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 472.282489g/mol
• Monoisotopic Mass: 472.282489g/mol
• Topological Polar Surface Area: 96.4Ų
• Heavy Atom Count: 34
• Complexity: 957
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 472.6

Experimental Properties

• LogP: 3.57690
• PSA: 96.36000
• Refractive Index: 1.586
• Boiling Point: 667°C at 760 mmHg
• Flash Point: 220.7°C
• Color/Form: Powder
• Density: 1.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Withanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Withanolides and derivatives